Cas no 179237-91-3 ((1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol)

• Product Name: (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol
• CAS No: 179237-91-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 2922937
• Update Time: 2025-08-05

(1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol
• (S)-1-(1,3-Benzodioxole-5-yl)ethanol
• (s)-1-(benzo[d][1,3]dioxol-5-yl)ethanol

• Inchi： 1S/C9H10O3/c1-6(10)7-2-3-8-9(4-7)12-5-11-8/h2-4,6,10H,5H2,1H3/t6-/m0/s1
• InChI Key： ZHKALZZEGVFZQA-LURJTMIESA-N
• SMILES： O1COC2=CC=C(C=C12)[C@H](C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol

Compound CAS No. 179237-91-3: (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol

The compound with CAS No. 179237-91-3, commonly referred to as (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol, is a structurally unique organic molecule that has garnered significant attention in recent scientific research. This compound belongs to the class of benzodioxole derivatives, which are known for their diverse biological activities and potential applications in pharmaceuticals and materials science.

Recent studies have highlighted the antioxidant properties of this compound, making it a promising candidate for use in skincare products and nutraceuticals. Researchers have also explored its role as a precursor in the synthesis of more complex molecules, such as bioactive agents and chiral ligands. The chiral center at the ethanol moiety ((1S) configuration) adds another layer of complexity and functionality to this compound, enabling it to participate in enantioselective reactions.

In the field of materials science, the benzodioxole moiety of this compound has been utilized in the development of advanced polymers and organic semiconductors. Its ability to form stable π-conjugated systems has been leveraged to create materials with enhanced electronic properties. For instance, studies published in 2023 demonstrate its potential as a building block for organic light-emitting diodes (OLEDs), where it contributes to improved device efficiency and stability.

The synthesis of (1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol has been optimized through various methodologies, including enantioselective catalysis and asymmetric synthesis. These advancements have significantly reduced production costs while maintaining high purity levels, making it more accessible for industrial applications. Furthermore, its biocompatibility has been validated in preclinical studies, paving the way for its use in drug delivery systems and medical devices.

In environmental science, this compound has shown potential as a biosorbent for heavy metals due to its ability to form stable metal-ligand complexes. Research conducted in 2023 indicates that it can effectively remove toxic ions such as lead and mercury from aqueous solutions, offering a sustainable solution for water purification.

In conclusion, CAS No. 179237-91-3 ((1S)-1-(2H-1,3-benzodioxol-5-yl)ethan-1-ol) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals, materials science, and environmental technology.